![molecular formula C19H25N3O2 B1662351 ethyl N-[2-amino-4-[(2,4,6-trimethylphenyl)methylamino]phenyl]carbamate CAS No. 945828-50-2](/img/structure/B1662351.png)
ethyl N-[2-amino-4-[(2,4,6-trimethylphenyl)methylamino]phenyl]carbamate
Overview
Description
Ethyl N-[2-amino-4-[(2,4,6-trimethylphenyl)methylamino]phenyl]carbamate, commonly referred to as ETAM, is a synthetic compound used for a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in water, alcohol, and other organic solvents. ETAM has been used in a range of in vitro and in vivo studies, and its biochemical and physiological effects have been studied in detail.
Scientific Research Applications
GABAA Receptor Modulation
AA 29504 is a GABAA positive modulator . It has a preference for extra-synaptic α4β3δ over α1β3γ2s synaptic receptors . This modulation of GABAA receptors can have significant implications in the study of neurological disorders and the development of potential treatments.
Anxiolytic Effects
The compound exhibits anxiolytic effects . This means it can reduce anxiety. This property makes it a potential candidate for the development of new anxiolytic drugs or for use in research studying anxiety and related disorders.
Reduction of Motor Coordination
AA 29504 has been observed to reduce motor coordination in rat models . This effect could be useful in research related to motor control, such as studies on Parkinson’s disease or other motor disorders.
Activation of GABA(A) Receptors
In bioassays, AA 29504 has been shown to activate GABA(A) receptors expressed in Xenopus oocytes . This activation was observed to be reversible and concentration-dependent .
Mechanism of Action
Target of Action
The primary target of AA 29504 is the GABA(A) receptors . These receptors are ligand-gated ion channels that mediate inhibitory neurotransmission in the central nervous system. AA 29504 acts as a positive allosteric modulator of these receptors .
Mode of Action
AA 29504 interacts with its targets by modulating both α4β3δ-containing extrasynaptic receptors and α1β3γ2S-containing receptors . It displays a stronger modulatory effect at the former . This modulation enhances the inhibitory effects of GABA neurotransmission.
Biochemical Pathways
The primary biochemical pathway affected by AA 29504 is the GABAergic pathway . By enhancing the activity of GABA(A) receptors, AA 29504 increases the inhibitory effects of GABA neurotransmission, which can lead to a decrease in neuronal excitability.
Pharmacokinetics
It is known that the compound is soluble in dmso , which suggests that it may have good bioavailability.
Result of Action
AA 29504 exhibits anxiolytic effects and reduces motor coordination in rat models . These effects are likely due to its enhancement of GABAergic neurotransmission, leading to an overall decrease in neuronal excitability.
properties
IUPAC Name |
ethyl N-[2-amino-4-[(2,4,6-trimethylphenyl)methylamino]phenyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O2/c1-5-24-19(23)22-18-7-6-15(10-17(18)20)21-11-16-13(3)8-12(2)9-14(16)4/h6-10,21H,5,11,20H2,1-4H3,(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCOOTUMXCXKEAD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC1=C(C=C(C=C1)NCC2=C(C=C(C=C2C)C)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
945828-50-2 |
Source
|
| Record name | 945828-50-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the pharmacological profile of AA29504 on α4β1/3δ GABAA receptors compare to other known ligands?
A1: Studies using a HEK293 cell line expressing α4β1/3δ GABAA receptors showed that AA29504 did not exhibit the expected δ-subunit selectivity. [] While compounds like THIP displayed clear superagonism at these receptors compared to binary α4β1/3 receptors, AA29504 did not demonstrate this difference. This finding highlights the complexity of GABAA receptor pharmacology and suggests that AA29504 might interact with these receptors differently than initially hypothesized.
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